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Compound of Interest

Compound Name: (2R)-2-butyloxirane

Cat. No.: B020065 Get Quote

An In-depth Technical Guide to the Safety and Handling of (2R)-2-Butyloxirane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and should not be considered a substitute for a formal Safety Data Sheet (SDS) or professional

safety training. Always consult the official SDS from the supplier and adhere to all institutional

and regulatory safety protocols.

Chemical Identification and Physical Properties
(2R)-2-Butyloxirane, also known as (R)-(+)-1,2-Epoxyhexane, is a chiral epoxide compound.

[1] Its colorless and odorous nature requires careful handling in a laboratory setting.[1]

Table 1: Physical and Chemical Properties of (2R)-2-Butyloxirane
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Property Value Reference

Molecular Formula C6H12O [2]

Molecular Weight 100.16 g/mol [2]

CAS Number 104898-06-8 [2]

Appearance Colorless liquid [3]

Odor Distinctive [1]

Boiling Point 117.1°C at 760 mmHg [4]

Flash Point 21.8°C [4]

Density 0.871 g/cm³ [4]

Solubility
Limited solubility in water,

soluble in organic solvents.
[5]

Hazard Identification and GHS Classification
(2R)-2-Butyloxirane is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its flammability and potential to cause harm upon contact or ingestion.

Table 2: GHS Hazard Classification for (2R)-2-Butyloxirane
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Flammable

Liquids
2

H225: Highly

flammable liquid

and vapor

Danger 🔥

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
Warning ❗

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning ❗

Serious Eye

Damage/Eye

Irritation

2

H319: Causes

serious eye

irritation

Warning ❗

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

3

H335: May

cause respiratory

irritation

Warning ❗

Data sourced from aggregated GHS information.[6]

Below is a diagram illustrating the general workflow for GHS hazard classification.
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Hazard Identification and Classification Process

Gather Data on Substance
(e.g., (2R)-2-butyloxirane)
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Generate Safety Data Sheet (SDS)
and Labels
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Caption: General workflow for GHS hazard classification of a chemical substance.

Safe Handling and Storage
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Adherence to strict safety protocols is mandatory when handling (2R)-2-butyloxirane to

minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber), a lab coat, and closed-

toe shoes.

Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary if exposure limits

are exceeded or if irritation is experienced.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Use explosion-proof electrical and lighting equipment.

Handling Precautions
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools and take precautionary measures against static discharge.

Ground and bond containers when transferring material.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep refrigerated.
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Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Emergency Procedures
First-Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious

amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant

foam.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Evacuate personnel from the area.

Remove all sources of ignition.

Ventilate the area.
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Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,

closed container for disposal.

Toxicological Information and Experimental
Protocols
While specific toxicological studies for (2R)-2-butyloxirane are not readily available in the

public domain, its GHS classification indicates its potential for acute oral toxicity, skin and eye

irritation, and respiratory tract irritation.[6] The following sections describe the standard

methodologies used to determine these hazards.

Acute Oral Toxicity
The "Harmful if swallowed" classification is typically determined through studies that estimate

the LD50 (Lethal Dose, 50%). A representative methodology is the OECD Test Guideline 423

(Acute Toxic Class Method).[7][8][9]

Experimental Protocol: OECD TG 423 (Acute Toxic Class Method)[9]

Principle: A stepwise procedure using a small number of animals (typically female rats) per

step to obtain enough information on acute toxicity for classification.[9]

Procedure:

Animals are fasted prior to dosing.[9]

The substance is administered orally by gavage at one of the defined starting doses (e.g.,

5, 50, 300, or 2000 mg/kg body weight).[8]

A group of three animals is used in each step.[9]

The presence or absence of mortality in one step determines the dose for the next step

(either higher or lower).[9]

Observation: Animals are observed for up to 14 days for signs of toxicity and mortality.[5]

Classification: The substance is classified based on the dose at which mortality is observed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b020065?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation
The "Causes skin irritation" classification is determined by assessing the potential of a

substance to cause reversible inflammatory changes to the skin. A standard in vitro method is

the OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test

Method).[2][6][10]

Experimental Protocol: OECD TG 439 (Reconstructed Human Epidermis Test)[6][10]

Principle: The test substance is applied to a reconstructed human epidermis (RhE) model to

assess its effect on cell viability.[6]

Procedure:

The test substance is applied topically to the RhE tissue.[10]

Following a defined exposure period (e.g., 60 minutes), the substance is removed by

washing.[10]

The tissue is incubated for a post-exposure period (e.g., 42 hours).[10]

Measurement: Cell viability is measured by the enzymatic conversion of a vital dye (e.g.,

MTT) into a colored product, which is then quantified.[10]

Classification: A substance is identified as a skin irritant if the mean cell viability of the

treated tissues is reduced below a certain threshold (e.g., ≤ 50%) compared to control

tissues.[10]

Eye Irritation
The "Causes serious eye irritation" classification is based on the potential of a substance to

cause significant, but reversible, changes in the eye. While in vivo tests (OECD TG 405) have

been traditionally used, in vitro methods are now preferred.

Experimental Protocol: Tiered Testing Strategy for Eye Irritation

A tiered approach is recommended to minimize animal testing.
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Tiered Testing Strategy for Eye Irritation Assessment

Start: Evaluate Existing Data
(Phys-chem properties, data on analogs)

Weight-of-Evidence Analysis

In Vitro / Ex Vivo Testing
(e.g., BCOP - OECD TG 437, ICE - OECD TG 460)

Sufficient Data for Classification?

Classify and Label

Yes

In Vivo Testing (if necessary and justified)
(OECD TG 405)

No

Final Classification

Click to download full resolution via product page

Caption: A simplified tiered testing strategy for assessing eye irritation potential.

Disposal Considerations
Dispose of (2R)-2-butyloxirane and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways.
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Conclusion
(2R)-2-Butyloxirane is a valuable chemical intermediate that poses significant flammability and

health hazards. A thorough understanding of its properties and strict adherence to the safety

precautions outlined in this guide are essential for its safe use in a research and development

setting. Always prioritize safety through proper training, the use of appropriate protective

equipment, and adherence to established protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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